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Compound of Interest

Compound Name: alpha-D-sorbopyranose

Cat. No.: B12651727 Get Quote

An In-depth Technical Guide to alpha-D-
Sorbopyranose
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of alpha-D-sorbopyranose, a

monosaccharide of interest in various scientific and industrial fields. This document details its

chemical properties, metabolic pathways, and relevant experimental protocols, offering

valuable insights for its application in research and development.

Core Chemical and Physical Data
alpha-D-Sorbopyranose is a stereoisomer of D-sorbose, a ketohexose. While a specific CAS

Registry Number for the alpha-D-pyranose anomer is not readily available in public databases,

the broader designation for D-sorbose is commonly used.

Data Presentation: Physicochemical Properties of D-Sorbose
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Property Value Source(s)

CAS Number 3615-56-3 [1][2][3][4]

Molecular Formula C₆H₁₂O₆ [1][2][4]

Molecular Weight 180.16 g/mol [1][2][4][5]

IUPAC Name
(3S,4R,5R)-1,3,4,5,6-

Pentahydroxyhexan-2-one
[2]

Synonyms
D-(+)-Sorbose, Sorbinose, D-

xylo-2-Hexulose
[2][3]

Appearance
White to almost white

crystalline powder
[2]

Melting Point 164 °C [3]

Note: The CAS number 3615-56-3 refers to D-sorbose. alpha-D-Sorbopyranose is a specific

cyclic form of D-sorbose.

Metabolic Pathways and Biological Significance
D-Sorbose and its derivatives are involved in various metabolic pathways, particularly in

microorganisms. Understanding these pathways is crucial for applications in biotechnology and

drug development.

Microbial Biotransformation of D-Sorbitol
In certain bacteria, such as Gluconobacter oxydans, D-sorbose can be an intermediate in the

biotransformation of D-sorbitol to L-sorbose, a key precursor in the industrial synthesis of

ascorbic acid (Vitamin C).[6][7] This process is primarily mediated by membrane-bound

dehydrogenases.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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